Cas no 2305451-08-3 (N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide)

• Product Name: N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide
• CAS No: 2305451-08-3
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 6098182
• PubChem ID: 137929085
• Update Time: 2025-07-02

N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-7531149
• Z3488656910
• N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide
• 2305451-08-3

• Inchi： 1S/C14H16N2O2/c1-2-13(17)15-9-11-8-14(18)16(10-11)12-6-4-3-5-7-12/h2-7,11H,1,8-10H2,(H,15,17)
• InChI Key： QDEJVAHWBNVSMW-UHFFFAOYSA-N
• SMILES： O=C1CC(CNC(C=C)=O)CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 244.121177757g/mol
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.4Ų

Additional information on N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide

Recent Advances in the Study of N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide (CAS: 2305451-08-3)

N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide (CAS: 2305451-08-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrrolidinone scaffold and acrylamide moiety, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary findings suggest that N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide exhibits selective inhibition of certain kinases involved in inflammatory pathways. This selectivity makes it a potential candidate for the development of targeted therapies for chronic inflammatory diseases. Additionally, its acrylamide group has been investigated for its role in covalent binding to cysteine residues in target proteins, which could enhance its therapeutic efficacy.

Recent synthetic efforts have focused on improving the yield and purity of N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide. A study published in the Journal of Medicinal Chemistry reported a novel multi-step synthesis route that significantly reduces the formation of by-products and increases the overall efficiency of the process. This advancement is critical for scaling up production and facilitating further preclinical and clinical studies.

In vitro and in vivo studies have demonstrated the compound's potential as an anticancer agent. Research conducted on various cancer cell lines revealed that N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide induces apoptosis and inhibits cell proliferation through the modulation of key signaling pathways. These findings were further supported by animal models, where the compound showed reduced tumor growth and minimal toxicity at therapeutic doses.

Despite these promising results, challenges remain in the development of N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance its pharmacokinetic properties and reduce any adverse effects.

In conclusion, N-[(5-Oxo-1-phenylpyrrolidin-3-yl)methyl]prop-2-enamide (CAS: 2305451-08-3) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and biological activity make it a valuable subject of study for researchers aiming to develop new treatments for inflammatory and oncological diseases. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic potential.